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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(2-Methoxyethyl)-4-nitrobenzene (CAS No: 69628-98-4). The document is

intended for researchers, scientists, and professionals in drug development and fine chemical

synthesis. It details the compound's structure, nomenclature, physicochemical properties, a

probable synthetic route based on the Williamson ether synthesis, expected reactivity, and

essential safety and handling protocols. While experimental spectral data for this specific

molecule is not publicly available, this guide provides references to the spectral characteristics

of closely related compounds to offer valuable comparative insights.

Introduction
1-(2-Methoxyethyl)-4-nitrobenzene is a nitroaromatic compound with potential applications as

an intermediate in organic synthesis, particularly in the development of pharmaceuticals and

other specialty chemicals. The presence of the nitro group, a strong electron-withdrawing

group, significantly influences the reactivity of the aromatic ring, making it a versatile building
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block for various chemical transformations. This guide synthesizes available data to provide a

detailed scientific resource for laboratory and developmental applications.

Nomenclature and Structure
The unambiguous identification of a chemical entity is foundational to scientific discourse. This

section provides the standard nomenclature and structural representation of 1-(2-
Methoxyethyl)-4-nitrobenzene.

IUPAC Name: 1-(2-methoxyethyl)-4-nitrobenzene[1]

CAS Number: 69628-98-4[1]

Molecular Formula: C₉H₁₁NO₃[1]

Molecular Weight: 181.19 g/mol [1]

SMILES: COCCC1=CC=C(C=C1)[O-][1]

InChIKey: VZUJQBDFJZRCBQ-UHFFFAOYSA-N[1]

The structure of 1-(2-Methoxyethyl)-4-nitrobenzene is characterized by a benzene ring

substituted with a nitro group at the para position relative to a 2-methoxyethyl group.

Figure 1: Chemical structure of 1-(2-Methoxyethyl)-4-nitrobenzene.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is critical for its

application in synthesis and formulation. The following table summarizes the available

computed and estimated data for 1-(2-Methoxyethyl)-4-nitrobenzene.
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Property Value Source

Molecular Weight 181.19 g/mol PubChem[1]

Boiling Point 273.6 ± 15.0 °C at 760 mmHg ChemSrc[1]

Density 1.2 ± 0.1 g/cm³ ChemSrc[1]

Flash Point 120.6 ± 22.4 °C ChemSrc[1]

Melting Point

No experimental data

available. Estimated to be in

the range of 20-40 °C based

on related isomers such as

1,2-Dimethyl-4-nitrobenzene

(27-30 °C).

N/A

Solubility

Sparingly soluble in water.

Likely soluble in common

organic solvents such as

diethyl ether, benzene, and

ethanol.[2]

N/A

Synthesis
A probable and efficient route for the synthesis of 1-(2-Methoxyethyl)-4-nitrobenzene is the

Williamson ether synthesis. This well-established reaction involves the coupling of an alkoxide

with a primary alkyl halide or, in this case, a nucleophilic aromatic substitution on an activated

aryl halide.
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Figure 2: Proposed Williamson ether synthesis workflow for 1-(2-Methoxyethyl)-4-
nitrobenzene.

Experimental Protocol: A Proposed Method
This protocol is adapted from the synthesis of a structurally similar compound, 1-(2-

methoxyethoxy)-4-nitrobenzene. The underlying principle of the Williamson ether synthesis is

directly applicable.

Materials:

4-Fluoronitrobenzene or 4-Chloronitrobenzene

2-Methoxyethanol

Potassium hydroxide (KOH) or Sodium hydride (NaH)

Anhydrous Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Deionized water

Hydrochloric acid (HCl), 5% aqueous solution

Organic solvent for extraction (e.g., ethyl acetate or dichloromethane)
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Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Alkoxide Formation: In a round-bottom flask equipped with a magnetic stirrer and under an

inert atmosphere (e.g., nitrogen or argon), dissolve 2-methoxyethanol (1.2 equivalents) in the

chosen anhydrous solvent (DMSO or DMF).

To this solution, add a strong base such as potassium hydroxide (1.5 equivalents) or sodium

hydride (1.2 equivalents) portion-wise at room temperature. Stir the mixture until the base

has completely reacted to form the potassium or sodium 2-methoxyethoxide.

Nucleophilic Aromatic Substitution: To the freshly prepared alkoxide solution, add a solution

of 4-halonitrobenzene (1.0 equivalent) in the same anhydrous solvent dropwise. The use of

4-fluoronitrobenzene is generally preferred as fluoride is a better leaving group in

nucleophilic aromatic substitution reactions.

Reaction Monitoring: Heat the reaction mixture to a temperature between 80-100 °C. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a

beaker containing a 5% aqueous solution of hydrochloric acid.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

an organic solvent like ethyl acetate or dichloromethane (3 x volume of the aqueous phase).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the solvent

under reduced pressure to obtain the crude product.

Final Purification: The crude product can be further purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield

the pure 1-(2-Methoxyethyl)-4-nitrobenzene.

Reactivity
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The chemical reactivity of 1-(2-Methoxyethyl)-4-nitrobenzene is primarily dictated by the nitro

group and the aromatic ring.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

using various reducing agents such as hydrogen gas with a metal catalyst (e.g., Pd/C, PtO₂),

or metal-acid systems (e.g., Sn/HCl, Fe/HCl). This transformation is fundamental in the

synthesis of aniline derivatives, which are valuable precursors in the pharmaceutical and dye

industries.

Electrophilic Aromatic Substitution: The nitro group is a strong deactivating group and a

meta-director for electrophilic aromatic substitution reactions.[3] This is due to its strong

electron-withdrawing nature, which reduces the electron density of the benzene ring, making

it less susceptible to attack by electrophiles. Any further electrophilic substitution will

predominantly occur at the positions meta to the nitro group.

Nucleophilic Aromatic Substitution: While the nitro group deactivates the ring towards

electrophilic attack, it activates it towards nucleophilic aromatic substitution, particularly at

the ortho and para positions. However, in 1-(2-Methoxyethyl)-4-nitrobenzene, there are no

leaving groups at these positions for further substitution.

Spectral Characteristics (Anticipated)
While experimental spectra for 1-(2-Methoxyethyl)-4-nitrobenzene are not readily available,

the expected spectral features can be predicted based on its structure and data from

analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the methylene protons of the ethyl chain, and the methyl protons of the

methoxy group. The aromatic protons will likely appear as two distinct doublets in the

downfield region (around 7.0-8.5 ppm) due to the strong deshielding effect of the nitro group.

The methylene protons adjacent to the aromatic ring and the methoxy group will appear as

triplets, and the methoxy protons as a singlet.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, with

the carbon bearing the nitro group being significantly downfield. The carbons of the 2-

methoxyethyl side chain will also be clearly identifiable.
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IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands

corresponding to the nitro group (typically around 1520 cm⁻¹ and 1340 cm⁻¹ for asymmetric

and symmetric stretching, respectively). Other significant peaks will include C-H stretching of

the aromatic ring and the alkyl chain, C=C stretching of the aromatic ring, and C-O stretching

of the ether linkage.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (m/z = 181.19). Fragmentation patterns are likely to

involve the loss of the methoxy group, the ethyl group, and the nitro group.

Safety and Handling
Nitroaromatic compounds, as a class, are considered hazardous and should be handled with

appropriate precautions.[4][5]

General Hazards: Nitroaromatic compounds can be toxic and may cause adverse health

effects upon exposure.[4][5] They are often flammable and can be thermally unstable, posing

a risk of rapid decomposition or explosion under certain conditions.[6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat when handling 1-(2-Methoxyethyl)-4-
nitrobenzene. Work in a well-ventilated fume hood to avoid inhalation of vapors.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from heat, sparks, and open flames. It should be stored separately from strong

oxidizing agents, strong bases, and strong reducing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for hazardous chemical waste.

Conclusion
1-(2-Methoxyethyl)-4-nitrobenzene is a valuable chemical intermediate with a range of

potential applications in organic synthesis. This guide provides a comprehensive summary of

its known and predicted chemical properties, a detailed synthetic protocol, and essential safety

information. While a lack of publicly available experimental spectral data is a current limitation,
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the information provided herein serves as a robust foundation for researchers and developers

working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pubs.acs.org/doi/abs/10.1021/op970035s
https://oaktrust.library.tamu.edu/items/3cde58d8-4e91-47b7-bc53-33dc1c3a47d7
https://www.benchchem.com/product/b126286/docs#an-in-depth-technical-guide-to-1-2-methoxyethyl-4-nitrobenzene
https://www.benchchem.com/product/b126286/docs#an-in-depth-technical-guide-to-1-2-methoxyethyl-4-nitrobenzene
https://www.benchchem.com/product/b126286/docs#an-in-depth-technical-guide-to-1-2-methoxyethyl-4-nitrobenzene
https://www.benchchem.com/product/b126286/docs#an-in-depth-technical-guide-to-1-2-methoxyethyl-4-nitrobenzene
https://www.benchchem.com/product/b126286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

